Cas no 120-07-0 (N-Phenyldiethanolamine)

• Product name: N-Phenyldiethanolamine
• CAS No: 120-07-0
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• MDL: MFCD00002845
• CID: 35937
• PubChem ID: 24898298

N-Phenyldiethanolamine Chemical and Physical Properties

Names and Identifiers

• N-Phenyldiethanolamine
• 2,2-(Phenylimino)diethanol
• N,N-Dihydroxyethylaniline
• PDEA
• N,N-Bis(2-hydroxyethyl)aniline
• N-Phenyl-2,2-iminodiethanol
• 2,2'-(Phenylimino)diethanol
• 2,2’-(phenylimino)diethanol
• 2-[N-(2-hydroxyethyl)anilino]ethanol
• NNDHEA
• n-phenyl
• emery5703
• diethanolaniline
• Anilinodiethanol
• 2-ANILINODIETHANOL
• DI(2-ETHOXY)ANILINE
• N,N-DIETHANOLANILINE
• AKOS BBS-00004289
• PHENYLDIETHANOLAMINE
• Diethanolphenylamine
• Diethanolaminobenzene
• Phenyl diethanolamine
• Ethanol, 2,2'-(phenylimino)bis-
• N,N-Dioxyethylaniline
• N-Phenyl diethanolamine
• N-Phenyl-N,N-diethanolamine
• 2,2'-(Phenylamino)diethanol
• Phenylbis(2-hydroxyethyl)amine
• Emery 5703
• N,N-Di(2-hydroxyethyl)aniline
• Dihydroxyethylaniline
• 2,2'-Phenyliminodiethanol
• N,N-Bis(beta-hydroxyethyl)anili
• N-Phenyldiethanolamine,98%

• MDL： MFCD00002845
• Inchi： 1S/C10H15NO2/c12-8-6-11(7-9-13)10-4-2-1-3-5-10/h1-5,12-13H,6-9H2
• InChI Key： OJPDDQSCZGTACX-UHFFFAOYSA-N
• SMILES： O([H])C([H])([H])C([H])([H])N(C1C([H])=C([H])C([H])=C([H])C=1[H])C([H])([H])C([H])([H])O[H]
• BRN： 2096832

Computed Properties

• Exact Mass: 181.11000
• Monoisotopic Mass: 181.110279
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Surface Charge: 0
• Tautomer Count: nothing
• Topological Polar Surface Area: 43.7

Experimental Properties

• Color/Form: Colorless to yellowish crystals
• Density: 1.1
• Melting Point: 55.0 to 59.0 deg-C
• Boiling Point: 270 ºC
• Flash Point: Fahrenheit: 392 ° f
  Celsius: 200 ° c
  
• Refractive Index: 1.5464 (estimate)
• PH: 8.2 (3g/l, H2O, 50℃)
• Solubility: 3g/l
• Water Partition Coefficient: 45 g/L (20 ºC)
• PSA: 43.70000
• LogP: 0.47760
• Vapor Pressure: <0.01 mmHg ( 20 °C)
• Solubility: Soluble in benzene, ether and ethanol
• Sensitiveness: Air Sensitive & Hygroscopic

N-Phenyldiethanolamine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H302,H315,H318,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 22-37/38-41
• Safety Instruction： S26-S39-S36/37/39
• RTECS：KM2100000
• Hazardous Material Identification：
• Safety Term：S26;S39
• Risk Phrases：R22; R41
• Storage Condition：Argon filled storage
• TSCA：Yes

N-Phenyldiethanolamine Customs Data

• HS CODE：29221980
• Customs Data：

  China Customs Code:

  2922199090

  Overview:

  2922199090. Other amino alcohols and their ethers,Esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Summary:

  2922199090. other amino-alcohols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N-Phenyldiethanolamine

Introduction to N-Phenyldiethanolamine (CAS No. 120-07-0)

N-Phenyldiethanolamine, chemically designated as N-(2-hydroxyethyl)-2-aminoethylaniline, is a significant compound in the field of chemical and pharmaceutical research. With a CAS number of 120-07-0, this molecule has garnered attention for its versatile applications and potential in various scientific domains. The compound's unique structural features, consisting of a phenyl ring attached to a diethanolamine backbone, make it a valuable intermediate in synthesizing complex molecules.

The chemical structure of N-Phenyldiethanolamine comprises an aromatic ring linked to two hydroxyethyl groups and an amino group. This configuration imparts unique reactivity and solubility properties, making it suitable for a wide range of industrial and laboratory applications. The presence of both hydroxyl and amino functional groups allows for further derivatization, enabling the creation of more sophisticated derivatives with tailored properties.

In recent years, N-Phenyldiethanolamine has been explored for its potential in pharmaceutical applications. Researchers have been particularly interested in its role as a precursor in the synthesis of active pharmaceutical ingredients (APIs). The compound's ability to undergo various chemical transformations makes it a valuable building block for drug development. For instance, its derivatives have shown promise in the synthesis of kinase inhibitors, which are crucial in treating various forms of cancer and inflammatory diseases.

One of the most compelling aspects of N-Phenyldiethanolamine is its utility in the development of novel materials. The compound's amphiphilic nature, characterized by its hydrophilic diethanolamine moiety and hydrophobic phenyl ring, makes it an excellent candidate for creating surfactants and emulsifiers. These materials are essential in formulating personal care products, agrochemicals, and industrial solvents. Additionally, the compound's stability under various environmental conditions enhances its applicability in long-term formulations.

Recent studies have also highlighted the role of N-Phenyldiethanolamine in environmental chemistry. Its derivatives have been investigated for their potential as corrosion inhibitors and scale preventers in industrial settings. The compound's ability to form stable complexes with metal ions makes it effective in protecting metal surfaces from degradation. This application is particularly relevant in industries involving heavy machinery and pipelines, where corrosion can lead to significant economic losses.

The synthesis of N-Phenyldiethanolamine involves multi-step organic reactions, typically starting from aniline and diethanolamine precursors. Advanced catalytic methods have been developed to improve yield and purity, ensuring that the final product meets stringent quality standards. These synthetic pathways are continuously being optimized to enhance efficiency and reduce environmental impact, aligning with global sustainability goals.

In the realm of material science, N-Phenyldiethanolamine has been incorporated into advanced polymers and coatings. Its incorporation into polymer matrices enhances thermal stability and mechanical strength, making it suitable for high-performance applications such as aerospace components and automotive parts. Furthermore, the compound's compatibility with other additives allows for the creation of multifunctional materials with enhanced properties like UV resistance and flame retardancy.

The pharmaceutical industry continues to explore the therapeutic potential of N-Phenyldiethanolamine derivatives. Preclinical studies have demonstrated that certain analogs exhibit anti-inflammatory and analgesic properties, making them promising candidates for treating chronic pain conditions. The compound's ability to modulate biological pathways suggests its utility in developing next-generation therapeutics that target specific disease mechanisms.

As research progresses, the applications of N-Phenyldiethanolamine are expected to expand further. Advances in computational chemistry and artificial intelligence are enabling researchers to predict new derivatives with enhanced functionalities more efficiently than ever before. This rapid pace of innovation underscores the importance of continued investment in fundamental research to unlock the full potential of this versatile compound.

The safety profile of N-Phenyldiethanolamine is another critical consideration. While generally considered non-toxic at recommended concentrations, proper handling protocols must be followed to minimize exposure risks. Industrial facilities employing this compound must adhere to stringent safety guidelines to protect workers and the environment. Regular safety audits and employee training programs are essential components of responsible chemical management.

In conclusion, N-Phenyldiethanolamine (CAS No. 120-07-0) is a multifaceted compound with broad applications across pharmaceuticals, materials science, and environmental chemistry. Its unique structural features enable diverse functionalization pathways, making it a valuable asset in synthetic chemistry. As research continues to uncover new possibilities, this compound is poised to play an increasingly important role in addressing global challenges through innovative scientific solutions.